Cas no 906126-11-2 (2-Butanesulfonic acid, 4-(ethylamino)-)

• Product Name: 2-Butanesulfonic acid, 4-(ethylamino)-
• CAS No: 906126-11-2
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 788532
• PubChem ID: 58931808
• Update Time: 2025-04-19

2-Butanesulfonic acid, 4-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanesulfonic acid, 4-(ethylamino)-
• 4-(ethylamino)butane-2-sulfonic acid
• SCHEMBL354484
• 906126-11-2
• DTXSID20730635

• Inchi： 1S/C6H15NO3S/c1-3-7-5-4-6(2)11(8,9)10/h6-7H,3-5H2,1-2H3,(H,8,9,10)
• InChI Key： UHGQFACRDIBOJR-UHFFFAOYSA-N
• SMILES： S(C(C)CCNCC)(=O)(=O)O

Computed Properties

• Exact Mass: 181.07726451g/mol
• Monoisotopic Mass: 181.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 74.8Ų